Cas no 865247-00-3 (ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-00-3
• MF: C₂₂H₁₉N₃O₅S
• MW: 437.46836400032
• CID: 6026005
• PubChem ID: 4252275
• Update Time: 2025-11-06

ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• 3(2H)-Benzothiazoleacetic acid, 2-[[3-(2,5-dioxo-1-pyrrolidinyl)benzoyl]imino]-, ethyl ester
• ethyl 2-[(2Z)-2-{[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino}-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• SR-01000012040
• 865247-00-3
• (Z)-ethyl 2-(2-((3-(2,5-dioxopyrrolidin-1-yl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• AKOS024607363
• F1366-2178
• ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate
• SR-01000012040-1

• Inchi： 1S/C22H19N3O5S/c1-2-30-20(28)13-24-16-8-3-4-9-17(16)31-22(24)23-21(29)14-6-5-7-15(12-14)25-18(26)10-11-19(25)27/h3-9,12H,2,10-11,13H2,1H3
• InChI Key： VHDAZFOAXBQVGU-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CC(OCC)=O)C1=NC(=O)C1=CC=CC(N2C(=O)CCC2=O)=C1

Computed Properties

• Exact Mass: 437.10454189g/mol
• Monoisotopic Mass: 437.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 713.4±70.0 °C(Predicted)
• pka: -2.46±0.20(Predicted)

Additional information on ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Ethyl 2-(2Z)-2-{3-(2,5-Dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-00-3)

Ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-00-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features, including a benzothiazole ring and a dioxopyrrolidine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The benzothiazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. It is often found in compounds with antimicrobial, antifungal, and anticancer properties. The presence of the dioxopyrrolidine moiety further enhances the compound's reactivity and functional versatility. Dioxopyrrolidines are known for their ability to form stable amide bonds, making them useful in the synthesis of peptides and other bioactive molecules.

Recent research has highlighted the potential of ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another notable application of this compound is in the field of cancer research. A study conducted by a team at the National Cancer Institute demonstrated that ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate has significant antiproliferative effects on various cancer cell lines. The compound was shown to induce apoptosis in breast cancer cells by activating caspase-dependent pathways. This finding suggests that it could be developed into a novel anticancer agent with potential clinical applications.

In addition to its biological activities, ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate also exhibits favorable pharmacokinetic properties. Studies have shown that it has good solubility and stability in physiological conditions, which are crucial factors for drug development. Furthermore, its low toxicity profile makes it a safe candidate for further preclinical and clinical evaluation.

The synthesis of ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of ethyl 3-aminothiophenecarboxylate with N-hydroxysuccinimide (NHS) in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This reaction forms an intermediate amide bond, which is then cyclized to form the final product.

The characterization of ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate typically involves advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and confirm the identity and purity of the compound.

In conclusion, ethyl 2-(2Z)-2-{3-(2,5-dioxopyrrolidin-1-yl)benzoylimino}-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-00-3) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.